C–I Oxidative Addition Kinetics Advantage
The carbon–iodine bond of 5-iodopyridine-2-sulfonyl chloride undergoes oxidative addition to Pd(0) catalysts with a relative rate approximately 10²–10³ times faster than the C–Br bond of 5-bromopyridine-2-sulfonyl chloride and 10⁴–10⁵ times faster than the C–Cl bond of 5-chloropyridine-2-sulfonyl chloride [1]. This kinetic advantage translates into lower required catalyst loadings and reaction temperatures: 5-iodopyridines undergo Suzuki–Miyaura coupling with aryl boronic acids at 65–110 °C using 1–5 mol% Pd catalyst, whereas the corresponding 5-bromopyridines typically require 80–120 °C and 5–10 mol% catalyst to achieve comparable conversion [2]. For the sulfonyl chloride-containing substrate, the ability to couple at lower temperature is critical, because the electrophilic –SO₂Cl group undergoes hydrolysis with a half-life of <1 hour in aqueous DMF at temperatures above 80 °C [3].
Enables coupling at 65–110 °C with lower catalyst loading, preserving the acid‑labile sulfonyl chloride.
Suzuki–Miyaura on 5‑iodopyridine substrates; C–Br/Cl require higher temperatures risking –SO₂Cl hydrolysis.
| Evidence Dimension | Relative oxidative addition rate of C–X bond to Pd(0) |
|---|---|
| Target Compound Data | C–I: relative rate = 1 (reference) |
| Comparator Or Baseline | C–Br: relative rate ≈ 10⁻²–10⁻³; C–Cl: relative rate ≈ 10⁻⁴–10⁻⁵ |
| Quantified Difference | C–I is ~100–1,000× faster than C–Br; ~10,000–100,000× faster than C–Cl |
| Conditions | Pd(0) oxidative addition; class-level kinetic data from aryl halide cross-coupling literature [1]; Suzuki–Miyaura conditions validated on 5-iodopyridine substrates [2] |
Why This Matters
Lower coupling temperature preserves the acid-labile sulfonyl chloride group, enabling sequential functionalization without protecting-group strategies.
- [1] Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Heck and Cross-Coupling Reactions. Acc. Chem. Res. 2000, 33 (5), 314–321. https://doi.org/10.1021/ar980063a. View Source
- [2] Kelgokmen, Y.; Zora, M. Facile Synthesis of Aryl-Substituted Pyridines via Suzuki–Miyaura Approach. J. Org. Chem. 2015, 80 (24), 12545–12552. https://doi.org/10.1021/acs.joc.5b02401. View Source
- [3] Wilden, J. D.; Geldeard, L.; Lee, C. C.; Judd, D. B.; Caddick, S. Trichlorophenol (TCP) Sulfonate Esters: A Selective Alternative to Sulfonyl Chlorides. Chem. Commun. 2007, 1074–1076. https://doi.org/10.1039/B616234K. View Source
